Cas no 59854-11-4 (tert-Butyl 3-Hydroxypropanoate)

• Product Name: tert-Butyl 3-Hydroxypropanoate
• CAS No: 59854-11-4
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD04974574
• CID: 1011728
• PubChem ID: 16218743
• Update Time: 2025-05-20

tert-Butyl 3-Hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl-3-hydroxypropionate
• C7H14O3
• tert-Butyl 3-Hydroxypropanoate
• tert-Butyl 3-hydroxypropionate
• 3-hydroxy-propionic acid tert-butyl ester
• t-butyl 3-hydroxypropanoate

• MDL： MFCD04974574
• Inchi： 1S/C7H14O3/c1-7(2,3)10-6(9)4-5-8/h8H,4-5H2,1-3H3
• InChI Key： NSXCURRVJMPAPA-UHFFFAOYSA-N
• SMILES： O(C(CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 146.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.990 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.424
• PSA: 46.53000
• LogP: 0.71050

tert-Butyl 3-Hydroxypropanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on tert-Butyl 3-Hydroxypropanoate

Comprehensive Guide to tert-Butyl 3-Hydroxypropanoate (CAS No. 59854-11-4): Properties, Applications, and Market Insights

tert-Butyl 3-Hydroxypropanoate (CAS No. 59854-11-4) is a versatile ester compound widely used in pharmaceuticals, agrochemicals, and specialty chemical synthesis. With the growing demand for green chemistry solutions and sustainable intermediates, this compound has gained significant attention in research and industrial applications. Its unique chemical structure, featuring both a hydroxyl group and a tert-butyl ester, makes it valuable for controlled-release formulations and polymer modifications.

The physical properties of tert-Butyl 3-Hydroxypropanoate include a clear liquid appearance at room temperature, moderate solubility in organic solvents, and stability under standard storage conditions. Researchers often highlight its role as a building block in organic synthesis, particularly for creating biodegradable materials and pharmaceutical intermediates. Recent studies in drug delivery systems have explored its potential as a prodrug carrier, aligning with the pharmaceutical industry's focus on targeted therapies.

In the flavor and fragrance industry, tert-Butyl 3-Hydroxypropanoate serves as a precursor for various ester derivatives that contribute to fruity and floral notes. The compound's low toxicity profile and regulatory compliance make it suitable for applications requiring food-grade materials. Manufacturers are increasingly adopting this chemical in cosmetic formulations, especially in skincare products where mildness and stability are crucial factors.

The global market for tert-Butyl 3-Hydroxypropanoate has shown steady growth, driven by demand from Asia-Pacific pharmaceutical hubs and European specialty chemical producers. Industry analysts project increased applications in biodegradable polymers, responding to environmental concerns about plastic waste. Current research focuses on optimizing its synthesis pathways to improve atom economy and reduce environmental impact, reflecting the chemical industry's shift toward sustainable production methods.

Quality control standards for 59854-11-4 typically require HPLC purity testing and residual solvent analysis. Suppliers emphasize batch-to-batch consistency to meet the stringent requirements of pharmaceutical customers. Storage recommendations include protection from moisture absorption and maintenance at controlled temperatures to preserve the compound's chemical integrity over extended periods.

Emerging applications of tert-Butyl 3-Hydroxypropanoate include its use in bio-based materials and as a crosslinking agent in polymer chemistry. The compound's reactivity profile allows for selective modifications, making it valuable for creating customized chemical architectures. Recent patent filings indicate growing interest in its use for controlled-release formulations in agriculture, particularly for eco-friendly pesticides that require precise active ingredient delivery.

From a regulatory perspective, tert-Butyl 3-Hydroxypropanoate is generally recognized as safe for its intended uses, with approvals from major chemical regulatory bodies. However, manufacturers must comply with regional chemical inventory listings and transportation regulations. The compound's environmental fate has been studied extensively, showing favorable biodegradation characteristics that support its use in sustainable chemistry initiatives.

Technical specifications for CAS 59854-11-4 typically include parameters such as assay percentage, water content, and impurity limits. Analytical methods like gas chromatography and spectroscopic techniques are commonly employed for quality verification. The compound's stability under various pH conditions makes it particularly useful for formulations requiring long shelf life and product consistency.

Future developments surrounding tert-Butyl 3-Hydroxypropanoate may focus on catalytic synthesis methods and biocatalytic production routes. The chemical industry's push toward circular economy models could drive innovation in recycling processes for ester compounds. Additionally, its potential in bioactive compound synthesis continues to attract research interest, particularly in developing novel therapeutic agents with improved pharmacokinetic properties.

For researchers and manufacturers working with tert-Butyl 3-Hydroxypropanoate, understanding its structure-activity relationships is crucial for optimizing applications. The compound's balance between lipophilic character from the tert-butyl group and hydrophilic properties from the hydroxyl functionality enables diverse molecular interactions. This dual nature explains its utility across multiple industries and positions it as a valuable multipurpose chemical intermediate in modern chemistry.